Cas no 2137033-85-1 (rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans)
rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans Chemical and Physical Properties
Names and Identifiers
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- rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans
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- Inchi: 1S/C9H15BrO/c1-8-2-4-9(6-10,5-3-8)7-11-8/h2-7H2,1H3
- InChI Key: PFSQHMBTVBRYOJ-UHFFFAOYSA-N
- SMILES: C12(C)CCC(CBr)(CC1)CO2
rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-736076-1.0g |
(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane |
2137033-85-1 | 95% | 1g |
$0.0 | 2023-06-06 |
rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans
Comprehensive Overview of rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans (CAS No. 2137033-85-1)
The compound rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans (CAS No. 2137033-85-1) is a highly specialized bicyclic organic molecule with significant applications in pharmaceutical and material science research. Its unique structural features, including the 2-oxabicyclo[2.2.2]octane framework and bromomethyl functional group, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and inflammation.
In recent years, the demand for bicyclic compounds like rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane has surged, driven by advancements in asymmetric synthesis and green chemistry. The trans configuration of this molecule ensures stereochemical precision, which is critical for achieving desired biological activity. Its CAS No. 2137033-85-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Scientists are also exploring its utility in polymer chemistry, where its rigid bicyclic structure can enhance material properties.
One of the most discussed topics in organic chemistry today is the role of halogenated intermediates in streamlining synthetic routes. The bromomethyl group in this compound offers a versatile handle for further functionalization, enabling the creation of diverse derivatives. This aligns with the growing trend of fragment-based drug design, where small, well-defined molecular fragments are used to build larger, more complex structures. The 2-oxabicyclo[2.2.2]octane core is particularly appealing due to its stability and compatibility with various reaction conditions.
From an industrial perspective, rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans is gaining attention for its potential in sustainable chemistry. Companies are investing in scalable synthesis methods to meet the rising demand for high-purity intermediates. The compound's CAS No. 2137033-85-1 is often referenced in patents related to catalytic processes and renewable feedstocks, highlighting its role in eco-friendly manufacturing. Additionally, its application in bioconjugation techniques is being explored, offering new avenues for targeted drug delivery systems.
In summary, rac-(1r,4r)-4-(bromomethyl)-1-methyl-2-oxabicyclo[2.2.2]octane, trans (CAS No. 2137033-85-1) represents a multifaceted tool for modern chemistry. Its structural uniqueness, combined with its adaptability in synthesis, positions it as a key player in both academic and industrial research. As the scientific community continues to uncover its potential, this compound is poised to remain at the forefront of innovation in organic and medicinal chemistry.
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